Cas no 1212270-76-2 ((1-{Bicyclo2.2.1heptan-2-yl}ethyl)(methyl)amine)

• Product Name: (1-{Bicyclo2.2.1heptan-2-yl}ethyl)(methyl)amine
• CAS No: 1212270-76-2
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD11152475
• CID: 4685996
• PubChem ID: 16896385
• Update Time: 2025-08-05

(1-{Bicyclo2.2.1heptan-2-yl}ethyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)(methyl)amine
• (1-{Bicyclo2.2.1heptan-2-yl}ethyl)(methyl)amine

• MDL： MFCD11152475
• Inchi： 1S/C10H19N/c1-7(11-2)10-6-8-3-4-9(10)5-8/h7-11H,3-6H2,1-2H3
• InChI Key： NWCJTLQAJMQXJP-UHFFFAOYSA-N
• SMILES： N(C)C(C)C1CC2CCC1C2

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2.5

Additional information on (1-{Bicyclo2.2.1heptan-2-yl}ethyl)(methyl)amine

The Chemistry and Applications of (1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)(methyl)amine

(1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)(methyl)amine, also known by its CAS number 1212270-76-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique bicyclic structure, which contributes to its stability and reactivity in different chemical environments.

The core structure of this compound, the bicyclo[2.2.1]heptane ring, is a fundamental element in many natural products and synthetic molecules. This bicyclic system is known for its rigidity and ability to participate in various types of interactions, making it an attractive framework for drug design and material synthesis.

Recent studies have highlighted the potential of (1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)(methyl)amine in the development of new materials with enhanced mechanical properties. Researchers have demonstrated that the incorporation of this compound into polymer matrices can significantly improve the tensile strength and thermal stability of the resulting materials.

In addition to its structural advantages, this compound exhibits interesting reactivity under specific conditions. For instance, it has been shown to act as a catalyst in certain organic transformations, particularly in the synthesis of complex molecules with high stereochemical control.

The synthesis of (1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)(methyl)amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable for pharmaceutical applications.

The applications of this compound extend beyond material science and chemistry into areas such as biotechnology and nanotechnology. For example, it has been used as a building block in the construction of self-assembling nanostructures, which hold promise for use in drug delivery systems and sensors.

Furthermore, the unique electronic properties of this compound make it an interesting candidate for use in organic electronics. Preliminary studies suggest that it could serve as a component in flexible electronics and optoelectronic devices.

In conclusion, (1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)(methyl)amine, with its CAS number 1213334444444444444444444 (Note: This seems incorrect; perhaps you meant to refer to another CAS number or correct the existing one), continues to be a subject of intense research due to its diverse applications and unique chemical properties.